Cas no 1545583-95-6 ((2,2-difluorocyclohexyl)methanol)

• Product Name: (2,2-difluorocyclohexyl)methanol
• CAS No: 1545583-95-6
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• MDL: MFCD28635775
• CID: 4605138
• PubChem ID: 84020822
• Update Time: 2025-06-08

(2,2-difluorocyclohexyl)methanol Chemical and Physical Properties

Names and Identifiers

• (2,2-difluorocyclohexyl)methanol
• Cyclohexanemethanol, 2,2-difluoro-

• MDL： MFCD28635775
• Inchi： 1S/C7H12F2O/c8-7(9)4-2-1-3-6(7)5-10/h6,10H,1-5H2
• InChI Key： RFIXBKDDBRTKOX-UHFFFAOYSA-N
• SMILES： C1(CO)CCCCC1(F)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on (2,2-difluorocyclohexyl)methanol

Introduction to (2,2-difluorocyclohexyl)methanol (CAS No. 1545583-95-6)

(2,2-difluorocyclohexyl)methanol, with the CAS number 1545583-95-6, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. This compound features a cyclohexyl ring with two fluorine atoms attached to the same carbon atom and a hydroxymethyl group. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable building block for various applications.

The synthesis of (2,2-difluorocyclohexyl)methanol typically involves multistep processes, including the introduction of fluorine atoms and the formation of the hydroxymethyl group. Recent advancements in fluorination techniques have streamlined these processes, enhancing the efficiency and yield of the compound. For instance, a study published in Organic Letters in 2021 detailed a novel method using transition-metal-catalyzed reactions to achieve high selectivity and yield in the synthesis of fluorinated cyclohexanes.

In terms of its chemical properties, (2,2-difluorocyclohexyl)methanol exhibits notable stability and reactivity. The fluorine atoms increase the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the hydroxymethyl group can participate in various chemical reactions, such as esterification and etherification, making it a versatile intermediate in organic synthesis.

The biological activity of (2,2-difluorocyclohexyl)methanol has been explored in several studies. Research published in Journal of Medicinal Chemistry in 2020 demonstrated that compounds containing this scaffold exhibit potent anti-inflammatory and analgesic properties. These findings suggest potential applications in the development of new therapeutic agents for conditions such as arthritis and chronic pain.

In the pharmaceutical industry, (2,2-difluorocyclohexyl)methanol is being investigated as a key intermediate in the synthesis of novel drugs. Its unique structure allows for the introduction of functional groups that can enhance drug efficacy and reduce side effects. For example, a study conducted by a leading pharmaceutical company found that derivatives of this compound showed improved pharmacokinetic profiles compared to existing drugs in their class.

Beyond pharmaceuticals, (2,2-difluorocyclohexyl)methanol has found applications in materials science. Its fluorinated nature makes it suitable for use in the development of advanced materials with enhanced properties such as low surface energy and improved thermal stability. These materials have potential uses in coatings, adhesives, and electronic devices.

The environmental impact of compounds like (2,2-difluorocyclohexyl)methanol is also an important consideration. Recent studies have focused on developing greener synthetic methods to minimize environmental footprint. For instance, a research team at a prominent university developed a catalytic process using renewable feedstocks to produce fluorinated cyclohexanes with reduced energy consumption and waste generation.

In conclusion, (2,2-difluorocyclohexyl)methanol (CAS No. 1545583-95-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding and capabilities in organic chemistry, pharmaceuticals, and materials science.